3-Chloro-N-[4-(2-oxoazetidin-1-yl)phenyl]pyridine-4-carboxamide

• IUPAC Name: 3-chloro-N-[4-(2-oxoazetidin-1-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H12ClN3O2/c16-13-9-17-7-5-12(13)15(21)18-10-1-3-11(4-2-10)19-8-6-14(19)20/h1-5,7,9H,6,8H2,(H,18,21)
• InChI Key: BHCLKBNIKWESKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1=O)C2=CC=C(C=C2)NC(=O)C3=C(C=NC=C3)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The methodology involves the development and optimization of novel N-(3-chloro-2-oxo-4-phenylazetidin-1-yl)-4-(1H-indol-3-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide analogues from readily available starting materials. The process focuses on finding eco-friendly pathways by means of catalytic optimization.

Molecular Structure Analysis

The molecular structure of “3-Chloro-N-[4-(2-oxoazetidin-1-yl)phenyl]pyridine-4-carboxamide” is characterized by the presence of a pyrrolidine ring, which is a five-membered nitrogen heterocycle. This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The synthetic route to obtain similar compounds started with the reaction between maleic anhydride and aromatic amines, with consequent opening of the ring to yield (Z)-4-oxo-4-(arylamino)but-2-enoic acid. This, in turn, afforded the desired compounds by reaction with thionyl chloride (SOCl2).